Cas no 108347-97-3 (Succinyl Coenzyme A Sodium)

• Product Name: Succinyl Coenzyme A Sodium
• CAS No: 108347-97-3
• Molecular Formula: C₂₅H₄₀N₇O₁₉P₃S^.xNa
• Molecular Weight: 865.59
• CID: 127981
• PubChem ID: 71433916

Succinyl Coenzyme A Sodium Properties

Names and Identifiers

• Coenzyme A, S-(hydrogenbutanedioate), sodium salt (9CI)
• Succinyl coenzyme A sodium salt
• disodium 1-{(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]tetrahydrofuran-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphadocosan-22-oate 3,5-dioxide (non-preferred name)
• Succinyl CoA, Li-salt
• succinyl coenzyme A sodium
• coenzyme A succinyl derivative, trisodium salt
• 108347-97-3
• 1-{(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]oxolan-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14,19-pentaoxo-2,4,6-trioxa-18-thia-11,15-diaza-3lambda~5~,5lambda~5~-diphosphadocosan-22-oate (non-preferred name)
• 4-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-[hydroxy(oxido)phosphoryl]oxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-4-oxobutanoate
• DTXSID90849581
• 1ST165920Na
• 1-{(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-[(hydroxyphosphinato)oxy]oxolan-2-yl}-3,5,9-trihydroxy-8,8-dimethyl-3,5,10,14,19-pentaoxo-2,4,6-trioxa-18-thia-11,15-diaza-3lambda~5~,5lambda~5~-diphosphadocosan-22-oate

• InChIKey： OGQAUOWZUXZONA-AAUTWNBBSA-L
• Inchi： InChI=1S/C25H40N7O19P3S.Na/c1-25(2,20(38)23(39)28-6-5-14(33)27-7-8-55-16(36)4-3-15(34)35)10-48-54(45,46)51-53(43,44)47-9-13-19(50-52(40,41)42)18(37)24(49-13)32-12-31-17-21(26)29-11-30-22(17)32;/h11-13,18-20,24,37-38H,3-10H2,1-2H3,(H,27,33)(H,28,39)(H,34,35)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42);/q;+1/p-2/t13-,18-,19-,20?,24-;/m1./s1
• SMILES： O=C(CCC(SCCNC(CCNC(C(C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP([O-])(O)=O)(O)=O)(O)=O)(C)C)O)=O)=O)=O)[O-].[Na+]

Computed Properties

• Exact Mass: 911.09544
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 24
• Rotatable Bond Count: 22
• Monoisotopic Mass: 865.11560417g/mol
• Heavy Atom Count: 55
• Complexity: 1500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 12
• Surface Charge: -2
• Topological Polar Surface Area: 432Ų

Experimental Properties

• LogP: -0.67090
• PSA: 406.59